2-[4-Chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,3-benzothiazole

• CAS RN: 820241-04-1
• Molecular Formula: C15H9ClF3NS
• Molecular Weight: 327.8 g/mol
• IUPAC Name: 2-[4-chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,3-benzothiazole
• InChI: InChI=1S/C15H9ClF3NS/c1-8-2-5-12-13(6-8)21-14(20-12)9-3-4-11(16)10(7-9)15(17,18)19/h2-7H,1H3
• InChI Key: YKNXMYHJMNPOBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC(=C(C=C3)Cl)C(F)(F)F

Description

2-[4-Chloro-3-(trifluoromethyl)phenyl]-6-methyl-1,3-benzothiazole is a useful research compound. Its molecular formula is C15H9ClF3NS and its molecular weight is 327.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2M aqueous solution K3Fe(CN)6 (4 mL, 8 mmol) (pre-heated to 90° C.) is added dropwise to a suspension of 4-chloro-N-p-tolyl-3-trifluoromethyl-thiobenzamide (660 mg, 2 mmol) in 2M NaOH (9 ml) and EtOH (3 ml). The mixture is heated at 90° C. overnight. The mixture is cooled to room temperature and extracted with EtOAc (50 ml×2). The combined organic layers are washed with brine, dried over MgSO4, filtered and concentrated. The mixture is purified by ISCO system (EtOAc/Hexanes: 20 minutes run 0 to 100% of EtOAc). 2-(4-Chloro-3-trifluoromethyl-phenyl)-6-methylbenzothiazole is isolated (170 mg, 26%), as well as 380 mg of the starting material.